Cas no 1805580-25-9 (4-Bromo-5-bromomethyl-2-hydroxypyridine)

• Product Name: 4-Bromo-5-bromomethyl-2-hydroxypyridine
• CAS No: 1805580-25-9
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• CID: 4900111
• Update Time: 2025-11-07

4-Bromo-5-bromomethyl-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-bromomethyl-2-hydroxypyridine

• Inchi： 1S/C6H5Br2NO/c7-2-4-3-9-6(10)1-5(4)8/h1,3H,2H2,(H,9,10)
• InChI Key： LBTBZEWKJMISAC-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC=C1CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-5-bromomethyl-2-hydroxypyridine

Professional Introduction to 4-Bromo-5-bromomethyl-2-hydroxypyridine (CAS No. 1805580-25-9)

4-Bromo-5-bromomethyl-2-hydroxypyridine (CAS No. 1805580-25-9) is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its brominated and hydroxyl functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it an attractive building block for the development of novel therapeutic agents targeting a range of diseases.

The< strong>chemical structure of 4-Bromo-5-bromomethyl-2-hydroxypyridine consists of a pyridine ring substituted with bromine atoms at the 4th and 5th positions, along with a hydroxyl group at the 2nd position. This arrangement imparts reactivity that is conducive to further functionalization, making it a valuable precursor in organic synthesis. The presence of multiple halogen atoms enhances its utility in cross-coupling reactions, which are fundamental to constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer progression. 4-Bromo-5-bromomethyl-2-hydroxypyridine has emerged as a key intermediate in the synthesis of kinase inhibitors due to its ability to undergo palladium-catalyzed cross-coupling reactions efficiently. These reactions allow for the introduction of diverse substituents, enabling the creation of highly specific inhibitors with improved pharmacological properties.

One of the most compelling applications of this compound is in the development of targeted therapies for solid tumors. Preclinical studies have demonstrated that derivatives of 4-Bromo-5-bromomethyl-2-hydroxypyridine can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. By modulating kinase activity, these compounds can disrupt signaling pathways that promote cell proliferation and survival, offering a promising strategy for cancer treatment.

The< strong>synthetic utility of 4-Bromo-5-bromomethyl-2-hydroxypyridine extends beyond kinase inhibitors. It has been utilized in the preparation of ligands for metal-based therapeutics, where its chelating properties facilitate the development of compounds with enhanced bioavailability and targeted delivery. Additionally, its incorporation into drug candidates has shown potential in treating inflammatory and autoimmune disorders by inhibiting key pro-inflammatory cytokines.

Advances in computational chemistry have further enhanced the understanding of how< strong>4-Bromo-5-bromomethyl-2-hydroxypyridine interacts with biological targets. Molecular docking studies have revealed that this compound can bind to enzyme active sites with high affinity, suggesting its suitability for structure-based drug design. These insights have guided the optimization of lead compounds into more potent and selective therapeutic agents.

The< strong>pharmacokinetic profile of derivatives derived from 4-Bromo-5-bromomethyl-2-hydroxypyridine has been extensively studied to ensure their clinical viability. Researchers have focused on improving solubility, metabolic stability, and tissue distribution to enhance drug efficacy and minimize side effects. Techniques such as prodrug design and nanotechnology-based delivery systems have been explored to overcome pharmacokinetic challenges associated with this class of compounds.

In conclusion, 4-Bromo-5-bromomethyl-2-hydroxypyridine (CAS No. 1805580-25-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in addressing unmet medical needs across various disease areas.